Cas no 7595-98-4 ( )

• Product Name: &nbsp
• CAS No: 7595-98-4
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 982178
• PubChem ID: 348134
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-hydroxy-3-methoxybenzoic acid
• 2-Aminovanillic acid
• Amino-vanillinsaure
• DTXSID20324619
• NSC-407247
• 7595-98-4
• SCHEMBL18677627
• NSC407247
•  

• Inchi： 1S/C8H9NO4/c1-13-7-5(10)3-2-4(6(7)9)8(11)12/h2-3,10H,9H2,1H3,(H,11,12)
• InChI Key： DQLZIYCAOSTKEV-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C(=O)O)C=1N)O

Computed Properties

• Exact Mass: 183.05317
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.445±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 186.5-187.5 ºC
• Solubility: Slightly soluble (5.9 g/l) (25 º C),
• PSA: 92.78